Cas no 139757-58-7 (Phloyoside I)

• Product Name: Phloyoside I
• CAS No: 139757-58-7
• MF: C₁₇H₂₆O₁₃
• MW: 438.38
• CID: 902935
• PubChem ID: 74315902
• Update Time: 2024-11-04

Phloyoside I Chemical and Physical Properties

Names and Identifiers

• 7-EPIPHLOMIOL
• 139757-58-7
• Phloyoside I

• Inchi： 1S/C17H26O13/c1-16(25)10-15(30-14-9(21)8(20)7(19)6(3-18)29-14)28-4-5(13(24)27-2)17(10,26)12(23)11(16)22/h4,6-12,14-15,18-23,25-26H,3H2,1-2H3
• InChI Key： QNOVPOGNFVHQOK-UHFFFAOYSA-N
• SMILES： O(C)C(C1=COC(OC2C(C(C(O)C(O2)CO)O)O)C2C(C(C(O)C12O)O)(O)C)=O

Computed Properties

• Exact Mass: 454.13225550g/mol
• Monoisotopic Mass: 454.13225550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.2
• Topological Polar Surface Area: 236Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Iridoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoid O-glycosides
• Iridoids